Cas no 182287-51-0 (2-{[(tert-butoxy)carbonyl]amino}-3-(oxan-4-yl)propanoic acid)

• Product Name: 2-{[(tert-butoxy)carbonyl]amino}-3-(oxan-4-yl)propanoic acid
• CAS No: 182287-51-0
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• MDL: MFCD02683139
• CID: 66198
• PubChem ID: 2734406
• Update Time: 2025-11-02

2-{[(tert-butoxy)carbonyl]amino}-3-(oxan-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)-3-(tetrahydro-2H-pyran-4-yl)propanoic acid
• 2-N-(tert-Butoxycarbonyl)amino-3-(4-tetrahydropyranyl)propionic acid
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(oxan-4-yl)propanoic acid
• 2-BOC-3-(TETRAHYDROPYRAN-4-YL)-DL-ALANINE
• 2-N-BOC-Amino-3-(4-tetrahydropyranyl)-propionsaeure
• 2-tert-Butoxycarbonylamino-3-(tetrahydro-pyran-4-yl)propionic acid
• 2-N-BOC-Amino-3-(4-tetrahydropyranyl)propionic acid
• a-(Boc-amino)-tetrahydropyran-4-propanoic acid
• [(TERT-BUTOXYCARBONYL)AMINO](TETRAHYDRO-2H-PYRAN-4-YL)ACETIC ACID
• 2-TERT-BUTOXYCARBONYLAMINO-3-(TETRAHYDRO-PYRAN-4-YL)-PROPIONIC ACID
• 2-N-(TERT-BUTOXYCARBONYL)-AMINO-3-(4-TETRAHYDROPYRANYL)PROPIONIC ACID
• N-{[(2-Methyl-2-propanyl)oxy]carbonyl}-3-(tetrahydro-2H-pyran-4-yl)alanine
• 2-N-BOC-Amino-3-(4-tetrahydropyranyl)propionic acid,95%
• 2-N-BOC-AMINO-3-(4-TETRAHYDROPYRANYL) PROPIONIC ACID 95%
• 2-{[(tert-butoxy)carbonyl]amino}-3-(oxan-4-yl)propanoic acid
• FT-0689427
• A1-00760
• MFCD02683139
• 2-N-Boc-amino-3-(4-tetrahydropyranyl)propionic acid, AldrichCPR
• (S)-2-(Boc-amino)-3-(tetrahydro-2H-pyran-4-yl)propanoic Acid
• alpha-(Boc-amino)tetrahydropyran-4-propanoic acid
• SY099403
• AKOS013464744
• CS-0308086
• 2-((tert-Butoxycarbonyl)amino)-3-(tetrahydro-2H-pyran-4-yl)propanoicacid
• Z1201004990
• MFCD18252725
• 2-t-butoxycarbonylamino-3-(tetrahydro-pyran-4-yl)-propionic acid
• 2H-Pyran-4-propanoic acid, alpha-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-
• AS-36313
• EN300-1071168
• 2-t-butoxycarbonylamino-3-(tetrahydropyran-4-yl)-propionic acid
• A-[[(1,1-Dimethylethoxy)carbonyl]amino]tetrahydro-2H-pyran-4-propanoic acid
• F8887-2412
• DTXSID90370289
• 182287-51-0
• NKYZORHKIYSSEL-UHFFFAOYSA-N
• SB13362
• N-(tert-Butoxycarbonyl)-3-oxan-4-ylalanine
• AB74545
• AB12374
• SCHEMBL16773
• 2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(OXAN-4-YL)PROPANOIC ACID
• (2R)-2-{[(tert-Butoxy)carbonyl]amino}-3-(oxan-4-yl)propanoic acid
• TFC52416
• 2-(((tert-butoxy)carbonyl)amino)-3-(oxan-4-yl)propanoic acid
• 871-844-2

• MDL： MFCD02683139
• Inchi： 1S/C13H23NO5/c1-13(2,3)19-12(17)14-10(11(15)16)8-9-4-6-18-7-5-9/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： NKYZORHKIYSSEL-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.15800
• Monoisotopic Mass: 273.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2.2
• Topological Polar Surface Area: 87.7

Experimental Properties

• Color/Form: White block
• Density: 1.1321 (rough estimate)
• Boiling Point: 416.35°C (rough estimate)
• Flash Point: 216.7 °C
• Refractive Index: 1.4800 (estimate)
• PSA: 84.86000
• LogP: 2.17190
• Solubility: Not available

2-{[(tert-butoxy)carbonyl]amino}-3-(oxan-4-yl)propanoic acid Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Additional information on 2-{[(tert-butoxy)carbonyl]amino}-3-(oxan-4-yl)propanoic acid

Comprehensive Guide to 2-{[(tert-butoxy)carbonyl]amino}-3-(oxan-4-yl)propanoic acid (CAS No. 182287-51-0)

2-{[(tert-butoxy)carbonyl]amino}-3-(oxan-4-yl)propanoic acid (CAS No. 182287-51-0) is a specialized organic compound widely used in pharmaceutical research, peptide synthesis, and medicinal chemistry. With the increasing demand for Boc-protected amino acids and tetrahydropyran derivatives, this compound has gained significant attention due to its unique structural properties and versatile applications. Researchers and industry professionals frequently search for high-purity Boc-amino acids, oxan-4-yl propanoic acid derivatives, and peptide coupling reagents, making this compound a topic of interest in modern synthetic chemistry.

The molecular structure of 2-{[(tert-butoxy)carbonyl]amino}-3-(oxan-4-yl)propanoic acid features a Boc-protected amine group and a tetrahydropyran (oxane) ring, which contribute to its stability and reactivity in various chemical reactions. This compound is particularly valuable in solid-phase peptide synthesis (SPPS), where the Boc group serves as a temporary protecting group for amines, allowing selective deprotection under acidic conditions. The oxan-4-yl moiety enhances the compound’s solubility and bioavailability, making it a preferred choice for drug discovery projects targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors.

In recent years, the pharmaceutical industry has seen a surge in demand for custom peptide synthesis and small-molecule drug candidates, driving the need for high-quality intermediates like 2-{[(tert-butoxy)carbonyl]amino}-3-(oxan-4-yl)propanoic acid. Researchers often inquire about its synthetic routes, purification methods, and applications in medicinal chemistry. Common search queries include "Boc-amino acid derivatives for peptide synthesis", "oxan-4-yl propanoic acid suppliers", and "CAS 182287-51-0 applications", reflecting its relevance in both academic and industrial settings.

The compound’s physicochemical properties, such as its molecular weight (285.33 g/mol) and logP value, make it suitable for drug formulation and bioconjugation. Its compatibility with Fmoc-based peptide synthesis further expands its utility in combinatorial chemistry. Additionally, the tetrahydropyran ring provides conformational rigidity, which is advantageous in designing bioactive scaffolds for cancer therapeutics and neurodegenerative disease research.

Market trends indicate a growing preference for Boc-protected building blocks due to their ease of handling and compatibility with automated synthesizers. Suppliers of 2-{[(tert-butoxy)carbonyl]amino}-3-(oxan-4-yl)propanoic acid often highlight its high purity (>98%) and batch-to-batch consistency, which are critical for reproducible research outcomes. The compound’s role in peptide-based therapeutics and biologics development aligns with the rising interest in personalized medicine and targeted drug delivery systems.

For researchers exploring structure-activity relationships (SAR), this compound serves as a valuable tool for introducing hydrophobic motifs and hydrogen-bond acceptors into lead compounds. Its applications extend to protein engineering, where it aids in the design of artificial enzymes and biocatalysts. As the demand for green chemistry and sustainable synthesis grows, 2-{[(tert-butoxy)carbonyl]amino}-3-(oxan-4-yl)propanoic acid is also being evaluated for its potential in microwave-assisted reactions and flow chemistry setups.

In conclusion, 2-{[(tert-butoxy)carbonyl]amino}-3-(oxan-4-yl)propanoic acid (CAS No. 182287-51-0) is a multifaceted compound with broad applications in drug discovery, peptide chemistry, and material science. Its unique structural features and compatibility with modern synthetic techniques make it a staple in research laboratories worldwide. For those seeking reliable Boc-amino acid derivatives or tetrahydropyran-based intermediates, this compound offers a robust solution backed by extensive scientific literature and industrial validation.